![molecular formula C13H10ClN3O2 B1598045 Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate CAS No. 174842-56-9](/img/structure/B1598045.png)
Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate
Overview
Description
Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate is a chemical compound with the molecular formula C13H10ClN3O2 . It has an average mass of 275.690 Da and a mono-isotopic mass of 275.046143 Da .
Synthesis Analysis
The synthesis of new 8-chloropyrazolo[1,5-a]quinazoline derivatives has been reported . The starting product, ethyl 8-chloro-5-oxo-4,5-dihydropyrazolo[1,5-a]quinazoline-3-carboxylate, was reacted to afford the ethyl 5,8-dichloropyrazolo[1,5-a]quinazoline-3-carboxylate . This compound was then dissolved in a solution of ethanol and dichloromethane, and sodium borohydride was added in small portions .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C13H10ClN3O2 . Further molecular modelling studies were performed on all the final compounds to predict their profile on the α1β2γ2-GABA A R subtype .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of the starting product with sodium borohydride in a solution of ethanol and dichloromethane .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 275.69 . More detailed physical and chemical properties are not provided in the sources.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate has been utilized in the synthesis of various heterocyclic compounds. For instance, Tsizorik et al. (2018) demonstrated the reaction of 4-chloropyrazolo[1,5-a]pyrazines with ethyl isocyanoacetate to form ethyl imidazo[1,5-a]pyrazolo[5,1-c]pyrazine-1-carboxylates. This process involves hydrolysis to yield corresponding acids and reduction to alcohols, which are then oxidized to aldehydes (Tsizorik, Hrynyshyn, Bol’but, & Vovk, 2018).
Fluorescence Properties
The compound plays a role in the creation of materials with fluorescence properties. Shi et al. (2016) synthesized a new series of derivatives that exhibited good fluorescence. This included the synthesis of ethyl 5-cyano-6-[(ethoxymethylene) amino]-2-methyl-4-(p-tolyl)-4H-pyran-3-carboxylate and ethyl 3-methyl-8-oxo-1-(p-tolyl)-1,8-dihydropyrano[2′,3′:4,5]pyrimido[6,1-b] quinazoline-2-carboxylate, determined by single crystal X-ray diffraction analysis (Shi, Cao, Ma, Wang, Han, & Xing, 2016).
Antimicrobial and Anticancer Agents
In the pharmaceutical research domain, derivatives of this compound are explored for antimicrobial and anticancer properties. Antypenko et al. (2012) discussed the heterocyclization of 5-(2-aminophenyl)-1H-tetrazole to synthesize tetrazolo[1,5-c]quinazoline-5-thione derivatives, showing potential as antimicrobials and antitumor agents. This work emphasized the significance of these compounds in combating bacterial infections and tumors (Antypenko, Kovalenko, Antypenko, Katsev, & Achkasova, 2012).
Development of Glycine/NMDA Receptor Antagonists
Varano et al. (2009) explored the use of related compounds, specifically 8-chloro-5,6-dihydro-5-oxo-pyrazolo[1,5-c]quinazoline-2-carboxylates (PQZ series), as glycine/N-methyl-D-aspartic acid (NMDA) receptor antagonists. This research contributes to the development of new pharmaceuticals targeting specific receptors in the brain, potentially useful in treating neurological disorders (Varano, Catarzi, Colotta, Poli, Filacchioni, Galli, & Costagli, 2009).
Synthesis of Novel Fluorescent Molecules
Wu et al. (2006) synthesized ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate and exploited its unique reactivity for the creation of fluorescent molecules. This work highlights the potential of this compound derivatives in developing novel fluorescent markers for various scientific applications (Wu, Chen, Li, Zou, Hu, & Yang, 2006).
Future Directions
The future directions for the study of Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate could involve further molecular modelling studies and electrophysiological assays to better understand its profile on the α1β2γ2-GABA A R subtype . Additionally, more comprehensive studies on its physical and chemical properties, as well as its safety and hazards, would be beneficial.
Mechanism of Action
Target of Action
Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate is a compound that has been identified to have potential anti-inflammatory properties . The primary targets of this compound are three mitogen-activated protein kinases (MAPKs), including extracellular signal-regulated kinase 2 (ERK2), p38α, and c-Jun N-terminal kinase 3 (JNK3) . These kinases play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis.
Mode of Action
The compound interacts with its targets (ERK2, p38α, and JNK3) by binding to them . Molecular modeling supports that these compounds could effectively bind to ERK2, p38α, and JNK3, with the highest complementarity to JNK3 . The key residues of JNK3 important for this binding were identified .
Biochemical Pathways
The compound’s interaction with the MAPKs affects the downstream signaling pathways associated with these kinases. For instance, the inhibition of JNK3 can lead to a decrease in the transcriptional activity of nuclear factor κB (NF-κB), a key regulator of immune and inflammatory responses .
Result of Action
The compound’s action results in the inhibition of lipopolysaccharide (LPS)-induced NF-κB transcriptional activity in human THP-1Blue monocytic cells . This inhibition leads to an overall anti-inflammatory effect, as demonstrated in an in vivo carrageenan-induced paw edema model .
Biochemical Analysis
Biochemical Properties
Ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with GABAA receptors, forming hydrogen bond interactions with specific amino acids . These interactions can influence the activity of the receptors, potentially leading to changes in cellular signaling pathways.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with GABAA receptors can alter neuronal signaling, impacting processes such as synaptic transmission and plasticity . Additionally, it may affect the expression of genes involved in these pathways, leading to changes in cellular behavior.
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It binds to GABAA receptors, forming hydrogen bonds with specific amino acids, which can modulate the receptor’s activity . This modulation can lead to changes in downstream signaling pathways and gene expression, ultimately affecting cellular function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. The compound is stable under inert atmosphere and at temperatures between 2-8°C . Long-term studies have shown that it can have sustained effects on cellular function, although the exact nature of these effects may vary depending on the experimental conditions.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may have beneficial effects on cellular function and signaling pathways. At higher doses, it can exhibit toxic or adverse effects. For instance, high doses may lead to excessive inhibition of GABAA receptors, resulting in disrupted neuronal signaling and potential neurotoxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and metabolite levels. For example, its interaction with GABAA receptors can influence the metabolism of neurotransmitters, potentially altering their levels and activity in the brain.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are crucial for its activity. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes. These interactions can affect its localization and accumulation within specific tissues, influencing its overall efficacy and potential side effects .
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, its interaction with GABAA receptors suggests that it may localize to synaptic regions, where it can modulate neuronal signaling .
Properties
IUPAC Name |
ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O2/c1-2-19-13(18)9-7-15-17-10-6-4-3-5-8(10)11(14)16-12(9)17/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIJDJCYFVGJPAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2N=C(C3=CC=CC=C3N2N=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30381975 | |
Record name | ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
174842-56-9 | |
Record name | ethyl 5-chloropyrazolo[1,5-a]quinazoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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